Cas no 827343-18-0 (Thiophene, 2-bromo-3-octadecyl-)
827343-18-0 structure
Product Name:Thiophene, 2-bromo-3-octadecyl-
CAS No:827343-18-0
MF:C22H39BrS
MW:415.514065027237
MDL:MFCD32062853
CID:684360
PubChem ID:69339510
Update Time:2025-04-19
Thiophene, 2-bromo-3-octadecyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene, 2-bromo-3-octadecyl-
- 2-bromo-3-octadecylthiophene
- DTXSID10740288
- SCHEMBL5170070
- D89125
- B5410
- 827343-18-0
- MFCD32062853
-
- MDL: MFCD32062853
- Inchi: 1S/C22H39BrS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-19-20-24-22(21)23/h19-20H,2-18H2,1H3
- InChI Key: RWTBCEZWUFMYTM-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CS1)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 414.19558g/mol
- Monoisotopic Mass: 414.19558g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 17
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.1
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Melting Point: 33.0 to 37.0 deg-C
Thiophene, 2-bromo-3-octadecyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5410-1G |
Thiophene, 2-bromo-3-octadecyl- |
827343-18-0 | 93.0%(GC) | 1G |
¥590.0 | 2022-09-28 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B5410-1G |
2-Bromo-3-octadecylthiophene |
827343-18-0 | >93.0%(GC) | 1g |
¥195.00 | 2024-04-15 | |
| abcr | AB549756-1 g |
2-Bromo-3-octadecylthiophene, 90%; . |
827343-18-0 | 90% | 1g |
€212.60 | 2023-07-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1269226-1g |
2-Bromo-3-octadecylthiophene |
827343-18-0 | 98% | 1g |
¥1593.00 | 2024-07-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5410-1G |
Thiophene, 2-bromo-3-octadecyl- |
827343-18-0 | 93.0%(GC) | 1g |
¥590.0 | 2024-07-20 | |
| Chemenu | CM394822-1g |
2-Bromo-3-octadecylthiophene |
827343-18-0 | 95%+ | 1g |
$189 | 2023-01-18 | |
| abcr | AB549756-1g |
2-Bromo-3-octadecylthiophene, 90%; . |
827343-18-0 | 90% | 1g |
€184.20 | 2025-02-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X214847A-250mg |
Thiophene, 2-bromo-3-octadecyl- |
827343-18-0 | 250mg |
¥278.0 | 2024-07-20 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X214847A-5g |
Thiophene, 2-bromo-3-octadecyl- |
827343-18-0 | 5g |
¥2595.0 | 2024-07-20 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X214847A-25g |
Thiophene, 2-bromo-3-octadecyl- |
827343-18-0 | 25g |
¥9269.0 | 2024-07-20 |
Thiophene, 2-bromo-3-octadecyl- Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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